Cas no 1049362-95-9 (N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide
• CAS No: 1049362-95-9
• MF: C₁₈H₁₅F₃N₂O₂
• MW: 348.319114923477
• CID: 5851518
• PubChem ID: 42335590
• Update Time: 2025-05-26

N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide
• 1049362-95-9
• N'-(2,5-difluorophenyl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]oxamide
• VU0640151-1
• AKOS024504555
• F5268-0462
• N1-(2,5-difluorophenyl)-N2-((1-(4-fluorophenyl)cyclopropyl)methyl)oxalamide

• Inchi： 1S/C18H15F3N2O2/c19-12-3-1-11(2-4-12)18(7-8-18)10-22-16(24)17(25)23-15-9-13(20)5-6-14(15)21/h1-6,9H,7-8,10H2,(H,22,24)(H,23,25)
• InChI Key： XESHKICNQUAWNO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(C(NC2C=C(C=CC=2F)F)=O)=O)CC1

Computed Properties

• Exact Mass: 348.10856221g/mol
• Monoisotopic Mass: 348.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Additional information on N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide

Professional Introduction to N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide (CAS No. 1049362-95-9)

N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1049362-95-9, represents a class of molecules that are being extensively studied for their pharmacological properties. The presence of multiple fluorine atoms and a cyclopropyl group in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The chemical structure of N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide can be broken down into several key functional groups. The 2,5-difluorophenyl moiety introduces electron-withdrawing effects through the fluorine atoms, which can influence the reactivity and binding affinity of the molecule. Additionally, the cyclopropyl group provides a rigid three-membered ring that can interact with biological targets in a specific manner. The ethanediamide backbone further enhances the compound's potential to engage with various biological receptors.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often improving their metabolic stability, lipophilicity, and binding affinity. The use of fluorinated aromatic rings in drug design has led to several successful marketed drugs, highlighting the importance of this structural motif. N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide is no exception and embodies many of the desirable characteristics associated with fluorinated scaffolds.

The synthesis of N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strain and reactivity. However, advances in synthetic methodologies have made it possible to construct such complex structures with increasing efficiency. Techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been instrumental in facilitating these transformations.

The biological activity of N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide has been the subject of several preliminary studies. Initial assays have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its structural features suggest potential interactions with targets involved in cancer pathways. The presence of both fluorine atoms and a cyclopropyl group may contribute to its ability to modulate these biological processes effectively.

One of the most intriguing aspects of this compound is its potential for further derivatization. By modifying either the 2,5-difluorophenyl or cyclopropyl moieties, researchers can explore a wide range of analogs with tailored properties. This flexibility allows for the optimization of pharmacological profiles such as solubility, bioavailability, and target specificity. The development of libraries of related compounds provides a robust framework for high-throughput screening and rational drug design.

The computational modeling of N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide has also been an area of active research. Molecular dynamics simulations and docking studies have helped elucidate how this molecule might interact with biological targets at an atomic level. These computational approaches are essential for understanding the binding mechanisms and for predicting the efficacy of drug candidates before they enter experimental validation stages.

In conclusion, N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide (CAS No. 1049362-95-9) is a promising compound with unique structural features that make it an attractive candidate for pharmaceutical development. Its synthesis presents challenges that require innovative synthetic strategies, but advancements in chemistry have made it feasible to produce this molecule efficiently. Preliminary biological studies suggest potential therapeutic applications, particularly in oncology and other disease areas where fluorinated compounds have shown promise.

The future direction for this compound involves both experimental validation and further computational exploration. By combining experimental data with computational insights, researchers can gain a comprehensive understanding of its properties and potential applications. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like N'-(2,5-difluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}ethanediamide will play a crucial role in advancing our ability to treat complex diseases effectively.